molecular formula C16H24N2O2S B7912395 2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

Cat. No.: B7912395
M. Wt: 308.4 g/mol
InChI Key: QZWKWQBIXLBEJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate (Boc) protecting group at the 1-position and a pyridin-2-ylsulfanylmethyl substituent at the 2-position. The Boc group is widely employed in organic synthesis to protect amines during multi-step reactions, particularly in drug discovery and peptide chemistry. The pyridin-2-ylsulfanylmethyl moiety introduces a sulfur atom (thioether linkage) and a pyridine ring, which may confer unique electronic, steric, and coordination properties.

Properties

IUPAC Name

tert-butyl 2-(pyridin-2-ylsulfanylmethyl)piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N2O2S/c1-16(2,3)20-15(19)18-11-7-5-8-13(18)12-21-14-9-4-6-10-17-14/h4,6,9-10,13H,5,7-8,11-12H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZWKWQBIXLBEJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCCCC1CSC2=CC=CC=N2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester typically involves multiple steps. One common method includes the reaction of pyridine-2-thiol with a piperidine derivative under controlled conditions to form the desired product. The reaction conditions often involve the use of a base, such as sodium hydride, and an appropriate solvent, like dimethylformamide (DMF), to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated systems and stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

    Oxidation: The sulfur atom in the pyridine-2-thiol moiety can be oxidized to form sulfoxides or sulfones.

    Reduction: The ester group can be reduced to the corresponding alcohol.

    Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperidine ring.

Common Reagents and Conditions

    Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

    Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be employed.

    Substitution: Conditions often involve the use of strong nucleophiles and appropriate solvents to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the ester group results in the corresponding alcohol.

Scientific Research Applications

2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

    Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or modulator, affecting the activity of these targets and thereby influencing various biological pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name (Reference) Molecular Formula Molar Mass (g/mol) Heterocycle Linker Group Key Substituents
2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester (Target) C16H23N2O2S* 323.43* Pyridine Sulfanylmethyl Pyridin-2-ylsulfanylmethyl
2-(3-Nitro-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester C16H23N3O5 337.37 Pyridine Oxymethyl 3-Nitro group
2-(6-Ethoxy-2-Methylsulfanyl-pyrimidin-4-yloxyMethyl)-piperidine-1-carboxylic acid tert-butyl ester C18H29N3O4S 383.51 Pyrimidine Oxymethyl Ethoxy, Methylsulfanyl
2-(2-Hydroxy-ethyl)-piperidine-1-carboxylic acid tert-butyl ester C12H23NO3 229.31 None Hydroxyethyl Hydroxyethyl

*Estimated based on structural analogs.

Key Observations:

Heterocyclic Variations: The target compound and feature pyridine rings, whereas contains a pyrimidine ring. The absence of a heterocycle in reduces aromatic interactions, favoring hydrophilicity.

Linker Group Differences :

  • The sulfanylmethyl (CH2S) linker in the target compound enhances lipophilicity (higher logP) compared to the oxymethyl (CH2O) group in and . This may improve membrane permeability but increase susceptibility to oxidation (e.g., forming sulfoxides) .
  • The hydroxyethyl group in introduces a polar alcohol, improving aqueous solubility and hydrogen-bonding capacity .

Ethoxy and methylsulfanyl groups in add steric bulk and moderate electron-donating effects, which may influence binding affinity in drug-receptor interactions .

Physicochemical and Reactivity Comparison

Property Target Compound
Lipophilicity (logP) Moderate-High* Moderate High Low
Hydrogen Bonding Moderate (pyridine) High (nitro, ether) Moderate (pyrimidine) High (hydroxyl)
Oxidative Stability Low (thioether) High (ether) High (ether) High (alcohol)
Molecular Weight ~323 337.37 383.51 229.31

*Inferred from sulfur content.

Key Findings:

  • Reactivity : The nitro group in may render it more reactive in reduction or nucleophilic aromatic substitution reactions compared to the target compound’s unsubstituted pyridine.
  • Stability : The oxymethyl linker in and offers superior oxidative stability compared to the thioether in the target compound .

Biological Activity

2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a complex organic compound with significant potential in various biological applications. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

  • Molecular Formula : C16H24N2O2S
  • Molecular Weight : 308.44 g/mol
  • IUPAC Name : tert-butyl 2-((pyridin-2-ylthio)methyl)piperidine-1-carboxylate
  • CAS Number : 1353989-94-2

The biological activity of this compound is primarily attributed to its structural components:

  • Nitro Group Reduction : The nitro group can be reduced to form reactive intermediates that interact with cellular components, potentially leading to cytotoxic effects.
  • Sulfanylmethyl Group Interaction : This group may modulate activity by interacting with thiol-containing proteins and enzymes, influencing various biochemical pathways.

Antimicrobial Properties

Research indicates that compounds similar to 2-(Pyridin-2-ylsulfanylmethyl)-piperidine derivatives exhibit antimicrobial activity. Studies have shown that these compounds can inhibit bacterial growth, suggesting potential applications in treating infections.

Anticancer Activity

The compound has been explored for its anticancer properties. In vitro studies demonstrated that it can induce apoptosis in cancer cell lines, such as A-431 and Jurkat cells, with IC50 values comparable to established chemotherapeutics like doxorubicin.

Cell Line IC50 (µM) Reference
A-431<10
Jurkat<10

Neuroprotective Effects

Some derivatives have shown promise in neuroprotection, particularly in models of neurodegenerative diseases. The mechanism involves the modulation of oxidative stress pathways and inhibition of apoptotic signaling cascades.

Study 1: Anticancer Activity

A study published in a peer-reviewed journal investigated the effects of various piperidine derivatives on cancer cell proliferation. The results indicated that 2-(Pyridin-2-ylsulfanylmethyl)-piperidine derivatives significantly inhibited cell growth in vitro, with a notable mechanism involving the induction of apoptosis through mitochondrial pathways .

Study 2: Antimicrobial Efficacy

In another study focusing on antimicrobial properties, the compound was tested against multiple bacterial strains. It demonstrated effective inhibition of growth at concentrations lower than those required for conventional antibiotics, highlighting its potential as a new antimicrobial agent.

Comparative Analysis with Similar Compounds

Compound Biological Activity Unique Features
2-(5-Nitro-pyridin-2-ylsulfanylmethyl)Anticancer, antimicrobialNitro group enhances reactivity
3-(Pyridin-2-ylsulfanylmethyl)AntimicrobialLacks significant anticancer properties
5-Nitro-N-(5-nitropyridin-2-yl)pyridin-2-amAnticancerStronger cytotoxic effects

Q & A

Q. What are efficient synthetic methodologies for preparing 2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester?

Methodological Answer: A phase-transfer catalytic alkylation approach, using chiral catalysts (e.g., tert-butyl-protected intermediates), can be adapted for synthesizing structurally related piperidine derivatives. For example, alkylation of tert-butyl-protected thiazoline carboxylates under phase-transfer conditions with chiral catalysts yields enantiomerically enriched products . Optimization of reaction parameters (e.g., solvent, catalyst loading, and temperature) is critical to achieving high yields.

Q. How should this compound be purified, and what analytical methods confirm its identity?

Methodological Answer: Purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) is commonly used. Identity confirmation requires a combination of 1^1H/13^13C NMR and high-resolution mass spectrometry (HRMS). For stereochemical validation, chiral HPLC with a mobile phase of methanol and buffered sodium acetate (pH 4.6) can resolve enantiomers .

Q. What storage conditions ensure the compound’s stability?

Methodological Answer: Store at 2–8°C in airtight containers under inert gas (e.g., argon). Avoid exposure to strong oxidizing agents (e.g., peroxides), which may degrade the tert-butyl ester group. Stability under these conditions is typically >12 months .

Advanced Research Questions

Q. How can enantioselective synthesis of this compound be achieved?

Methodological Answer: Enantioselectivity can be introduced using chiral phase-transfer catalysts (e.g., Cinchona alkaloid derivatives) during alkylation steps. For example, asymmetric alkylation of tert-butyl-protected intermediates with 2-pyridylthiol derivatives in the presence of (R)- or (S)-BINOL-based catalysts yields enantiomeric excesses >90% . Post-synthetic resolution via chiral chromatography may further enhance purity.

Q. How should researchers address contradictions in reported reaction yields for similar piperidine derivatives?

Methodological Answer: Discrepancies often arise from differences in catalyst activity, solvent purity, or reaction scale. Systematic reproducibility studies, including kinetic profiling (e.g., monitoring by in-situ IR or LC-MS), can identify critical variables. For example, tert-butyl ester stability under basic conditions may vary with water content, impacting yields in multi-step syntheses .

Q. What advanced techniques characterize the stereochemical and electronic properties of this compound?

Q. How can multi-step synthetic routes be optimized for scalability?

Methodological Answer: Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) in tert-butanol at 100°C under inert atmosphere efficiently constructs pyridylthiol intermediates. Post-coupling deprotection with HCl (93–96°C, 17 h) removes tert-butyl groups while preserving the piperidine scaffold. Process intensification (e.g., flow chemistry) minimizes side reactions during scale-up .

Safety and Handling

Q. What safety precautions are essential when handling this compound?

Methodological Answer: Use PPE (gloves, goggles, lab coat) and work in a fume hood. In case of skin contact, wash immediately with soap/water; for inhalation exposure, move to fresh air. Avoid combustion sources, as thermal decomposition releases toxic fumes (e.g., pyridines) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.